Dimercury diiodide

• CAS No.: 15385-57-6
• Product Name: Dimercury diiodide
• Molecular Formula: Hg2I2
• Molecular Weight: 654.99 g/mol
• IUPAC Name: iodomercury
• Standard InChI: InChI=1S/2Hg.2HI/h;;2*1H/q2*+1;;/p-2
• Standard InChIKey: NDKKKEPYKOOXLG-UHFFFAOYSA-L
• SMILES: I[Hg].I[Hg]
• Canonical SMILES: [I-].[I-].[Hg+].[Hg+]
• Colorform: Bright-yellow, amorphous powder; YELLOW TETRAGONAL
• Density: 7.70
• Melting Point: 290 °C (with partial decomposition)
• Physical Description: Mercurous iodide, [solid] is a bright yellow powder. Becomes greenish on exposure to light due to disproportionation into metallic mercury and mercuric iodide. Insoluble in water but soluble in castor oil and aqueous ammonia. Becomes dark yellow, orange and red on heating but yellow again upon cooling. Density approx. 7.7 g / cm3. Toxic by inhalation and by ingestion.
• Description: Mercurous iodide, [solid] is a bright yellow powder. Becomes greenish on exposure to light due to disproportionation into metallic mercury and mercuric iodide. Insoluble in water but soluble in castor oil and aqueous ammonia. Becomes dark yellow, orange and red on heating but yellow again upon cooling. Density approx. 7.7 g / cm3. Toxic by inhalation and by ingestion.
• Shelf Life: DARKENS OR BECOMES GREENISH ON EXPOSURE TO LIGHT, MERCURIC IODIDE (HGI2) & METALLIC MERCURY BEING FORMED
• Solubility: Insol in alcohol, ether; sol in soln of mercurous or mercuric nitrates; VERY SLIGHTLY SOL IN COLD WATER; SOL IN AMMONIUM HYDROXIDE & POTASSIUM IODIDE; Sol in castor oil, liquid ammonia, aqua ammonia
• PubChem Compound: 15920489
• Last Modified: Nov 12 2021